N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H24N4O3S/c1-14-9-10-16(13-15(14)2)28(25,26)24-20-19(21-11-6-12-27-3)22-17-7-4-5-8-18(17)23-20/h4-5,7-10,13H,6,11-12H2,1-3H3,(H,21,22)(H,23,24)
• InChI Key: LFTAPUQGAOHXDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NCCCOC)C
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol

Description

N-[3-(3-methoxypropylamino)quinoxalin-2-yl]-3,4-dimethylbenzenesulfonamide is a compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Pharmacokinetics and Drug Efficacy

• Pharmacokinetic Studies : Research into compounds like moxifloxacin, an 8-methoxy quinolone, investigates their pharmacokinetics, safety, and tolerability, providing a model for studying similar compounds' absorption, distribution, metabolism, and excretion (ADME) profiles (Sullivan et al., 1999).

Diagnostic and Therapeutic Applications

• Imaging and Diagnostic Use : Studies utilizing compounds for in vivo imaging, such as the use of specific tracers in Alzheimer’s disease diagnosis, showcase potential applications in neurology and the development of diagnostic tools (Fu et al., 2022).

Drug Interaction and Metabolism

• Drug Metabolism and Interaction : Investigations into how specific compounds are metabolized in the human body, including the formation of metabolites through processes like N-glucuronidation or sulfation, can inform drug design and potential therapeutic applications (Stillwell et al., 1994).

Psychotherapeutic Research

• Psychotherapeutic Effects : Research exploring the psychotherapeutic effects of psychoactive compounds, such as 5-MeO-DMT, on conditions like depression and anxiety, could provide a template for studying the therapeutic potential of structurally similar compounds in mental health treatment (Davis et al., 2019).

Toxicology and Safety Studies

• Toxicity and Safety Profiling : Understanding the toxicological profile of compounds, including potential phototoxic effects or interactions leading to adverse reactions, is crucial for assessing their safety for clinical use. Studies on similar compounds provide insights into methodologies and safety considerations relevant to new chemical entities (Hill et al., 2013).